Cas no 317374-35-9 ((2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide
• CAS No: 317374-35-9
• MF: C₂₀H₁₈N₂OS
• MW: 334.434723377228
• CID: 6241132
• PubChem ID: 739437
• Update Time: 2025-06-07

(2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide
• AKOS003040366
• (2E)-N-[4-(2,5-DIMETHYLPHENYL)-1,3-THIAZOL-2-YL]-3-PHENYLPROP-2-ENAMIDE
• 317374-35-9
• N-(4-(2,5-dimethylphenyl)thiazol-2-yl)cinnamamide
• F0007-0992
• (E)-N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide

• Inchi： 1S/C20H18N2OS/c1-14-8-9-15(2)17(12-14)18-13-24-20(21-18)22-19(23)11-10-16-6-4-3-5-7-16/h3-13H,1-2H3,(H,21,22,23)/b11-10+
• InChI Key： AHZBKIPAUYFKPZ-ZHACJKMWSA-N
• SMILES： S1C(NC(/C=C/C2C=CC=CC=2)=O)=NC(=C1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 334.11398438g/mol
• Monoisotopic Mass: 334.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide

Comprehensive Overview of the Compound CAS No. 317374-35-9: (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide

The compound with the Chemical Abstracts Service (CAS) number 317374-35-9, known as (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications.

(2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide is characterized by its unique structural features, including a thiazole ring, a phenyl group, and a substituted phenylalanine-like moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in the treatment of neurological disorders, cancer, and inflammatory conditions.

The synthesis of (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide typically involves multi-step reactions, including condensation and cyclization processes. The compound's synthesis has been optimized to improve yield and purity, making it more accessible for both research and potential clinical applications. Key synthetic routes include the reaction of 4-(2,5-dimethylphenyl)thiazol-2-carboxylic acid with 3-phenylacryloyl chloride in the presence of a coupling agent.

In terms of its biological activity, (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide has shown promising results in several preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the anticancer properties of (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be further developed as a novel anticancer agent.

Another area of interest is the neuroprotective effects of (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide. Preclinical studies have indicated that it can protect neurons from oxidative stress and reduce neuroinflammation. This makes it a potential therapeutic option for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to elucidate the exact mechanisms by which this compound exerts its neuroprotective effects.

The pharmacokinetic properties of (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be administered orally in future clinical trials. However, more detailed pharmacokinetic studies are required to optimize dosing regimens and ensure safety and efficacy in human subjects.

In conclusion, the compound with CAS number 317374-35-9, known as (2E)-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3 phenylprop ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ enamide, represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.